3-Amino-4-chloro-5-nitrobenzonitrile

• IUPAC Name: 3-amino-4-chloro-5-nitrobenzonitrile
• InChI: InChI=1S/C7H4ClN3O2/c8-7-5(10)1-4(3-9)2-6(7)11(12)13/h1-2H,10H2
• InChI Key: MWRBMMCSBARGIB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)Cl)[N+](=O)[O-])C#N
• Molecular Formula: C7H4ClN3O2
• Molecular Weight: 197.58 g/mol

Description

3-Amino-4-chloro-5-nitrobenzonitrile is a chemical compound with the molecular formula C7H4ClN3O2. It has a molecular weight of 197.58. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for 3-Amino-4-chloro-5-nitrobenzonitrile is 1S/C7H4ClN3O2/c8-7-5 (10)1-4 (3-9)2-6 (7)11 (12)13/h1-2H,10H2.

Physical And Chemical Properties Analysis

3-Amino-4-chloro-5-nitrobenzonitrile is a powder at room temperature. It has a molecular weight of 197.58.

Scientific Research Applications

Radiosynthesis of PET Ligands

• Positron Emission Tomography (PET) is a powerful imaging technique used in medical research. Researchers employ 3-Amino-4-chloro-5-nitrobenzonitrile to synthesize analogs of serotonin transporter (SERT) ligands. These ligands play a crucial role in PET studies, allowing visualization and quantification of SERT distribution in the brain. .

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

A 3-neck round bottom flask was equipped with a condenser. The flask was loaded with 4-chloro-3,5-dinitrobenzonitrile (4.5 g, 19.18 mmol) and acetic acid (60 mL). The solution was heated to 110° C. Iron (powder) (2.5 g, 44.8 mmol) was added slowly (in three portions), saw bubbling and also color changed to dark red. The mixture was stirred vigorously for 2 h at 110° C. LC-MS indicated desired monoamine and diamine. Then it was cooled to room temperature and diluted with DCM and saturated aqueous sodium bicarbonate solution was slowly added to neutralize. After separating the layers, the aqueous layer was further extracted with DCM. The combined organic extracts were washed with water, brine, dried over MgSO4, filtered and concentrated. Purification via flash chromatography (0-20% EtOAc in DCM, 120 g) gave 3-amino-4-chloro-5-nitrobenzonitrile (1.8 g) and 3,5-diamino-4-chlorobenzonitrile (1 g) as bright yellow solid and brown solid respectively.